1-(2,4-Difluorophenyl)-3-(4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-(2,4-Difluorophenyl)-3-(4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)urea” is a complex organic molecule that contains several functional groups, including a urea group and a pyrazine ring. The presence of multiple fluorine atoms suggests that it might have unique reactivity and properties .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out .Scientific Research Applications
Crystal Structure and Materials Science
- The crystal structure of a benzoylurea pesticide, closely related in structure to the compound , demonstrates significant interactions through hydrogen bonds, leading to a three-dimensional architecture. This study highlights the importance of specific structural features in determining the physical properties and potential applications of urea derivatives in materials science (Jeon et al., 2014).
Biochemistry and Drug Design
- Structural features critical for antagonist activity against Neuropeptide S (NPS) were identified in a series of pyrazin-3-ones, underscoring the role of urea functionality in bioactive molecules. This research could guide the design of new therapeutic agents targeting specific neurotransmitter systems (Zhang et al., 2008).
Chemical Synthesis and Reactivity
- A study on the synthesis and properties of fluorophosphoranes, which share a fluorine and urea-related chemical context with the compound of interest, reveals insights into the reactivity and potential applications of fluorinated heterocycles in synthetic chemistry (Dunmur & Schmutzler, 1971).
- The regio- and stereo-selective hydrofluorination of ynamides to produce α-fluoroenamides highlights a method for synthesizing fluorinated bioisosters of ureas, which are significant in medicinal chemistry for their rigidity and potential bioactivity (Compain et al., 2012).
Pharmacology and Therapeutic Potential
- An investigation into the FLT3 inhibitor activity of pyrazolo[3,4-d]pyrimidine derivatives for treating psoriasis showcases the therapeutic potential of compounds with pyrazine and fluorophenyl groups. This study suggests that urea derivatives could play a role in developing treatments for autoimmune diseases (Li et al., 2016).
Future Directions
properties
IUPAC Name |
1-(2,4-difluorophenyl)-3-[4-(4-fluorophenyl)-3-oxopyrazin-2-yl]urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11F3N4O2/c18-10-1-4-12(5-2-10)24-8-7-21-15(16(24)25)23-17(26)22-14-6-3-11(19)9-13(14)20/h1-9H,(H2,21,22,23,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYWIXTGVKBGYRR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C=CN=C(C2=O)NC(=O)NC3=C(C=C(C=C3)F)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11F3N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,4-Difluorophenyl)-3-(4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.